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Compound of Interest

Compound Name:
1-[(Benzyloxy)carbonyl]-4-

methylpiperidine-4-carboxylic acid

Cat. No.: B1318966 Get Quote

An in-depth technical guide to the structure elucidation of 1-[(Benzyloxy)carbonyl]-4-
methylpiperidine-4-carboxylic acid, designed for researchers, scientists, and professionals in

drug development. This document provides a comprehensive overview of the analytical

techniques and methodologies required to confirm the molecular structure of this compound.

Introduction
1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-carboxylic acid is a heterocyclic compound

often utilized as a building block in the synthesis of more complex molecules, particularly in

pharmaceutical research. Its structure incorporates a piperidine ring, a Cbz (carboxybenzyl)

protecting group on the nitrogen, and a carboxylic acid functional group. Accurate structural

elucidation is critical to ensure the identity and purity of the compound for subsequent

applications. This guide details the analytical workflow for its characterization.

Molecular Overview
The fundamental properties of the target compound are summarized below.
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Property Value Reference

Molecular Formula C₁₅H₁₉NO₄ [1]

Molecular Weight 277.31 g/mol [1]

CAS Number 203522-12-7 [1][2]

Common Synonyms
1-N-Cbz-4-methylpiperidine-4-

carboxylic acid
[2][3]

Physical Form Solid [2]

Synthesis Pathway
The compound is typically synthesized by the N-protection of 4-methylpiperidine-4-carboxylic

acid using benzyl chloroformate. This reaction, a standard procedure for introducing a Cbz

group, is illustrated in the workflow below.
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Starting Material:
4-Methylpiperidine-4-carboxylic acid

Reaction Step:
N-Protection

1

Reagents:
Benzyl Chloroformate (Cbz-Cl)
Base (e.g., NaHCO₃, Na₂CO₃)

Solvent (e.g., Acetonitrile/Water)

2

Aqueous Workup:
Acidification (HCl)

Extraction (Ethyl Acetate)

3

Final Product:
1-[(Benzyloxy)carbonyl]-4-methyl-

piperidine-4-carboxylic acid

4

Click to download full resolution via product page

Caption: General synthesis workflow for 1-[(Benzyloxy)carbonyl]-4-methylpiperidine-4-
carboxylic acid.

Structural Elucidation Workflow
Confirming the structure of the synthesized product requires a combination of spectroscopic

techniques. The logical flow for analysis is depicted below. Each method provides

complementary information that, when combined, unequivocally identifies the molecule.
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Synthesized Compound

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
(¹H, ¹³C, 2D)

Data:
Molecular Weight

Fragmentation Pattern

Data:
Key Functional Groups

(C=O, O-H, C-N)

Data:
Proton/Carbon Environment

Atom Connectivity

Structure Confirmed:
1-[(Benzyloxy)carbonyl]-4-methyl-

piperidine-4-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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